Cas no 1804909-68-9 (Ethyl 2,6-difluoro-4-(difluoromethoxy)benzoate)

• Product Name: Ethyl 2,6-difluoro-4-(difluoromethoxy)benzoate
• CAS No: 1804909-68-9
• MF: C₁₀H₈F₄O₃
• MW: 252.162337303162
• CID: 4959111
• Update Time: 2025-06-08

Ethyl 2,6-difluoro-4-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,6-difluoro-4-(difluoromethoxy)benzoate

• Inchi： 1S/C10H8F4O3/c1-2-16-9(15)8-6(11)3-5(4-7(8)12)17-10(13)14/h3-4,10H,2H2,1H3
• InChI Key： UPXHDAFELFBHGN-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C(=O)OCC)F)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 250
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 2,6-difluoro-4-(difluoromethoxy)benzoate

Ethyl 2,6-difluoro-4-(difluoromethoxy)benzoate (CAS No. 1804909-68-9): A Comprehensive Overview

Ethyl 2,6-difluoro-4-(difluoromethoxy)benzoate (CAS No. 1804909-68-9) is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its unique fluorinated structure, exhibits a range of properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and functional materials.

The molecular formula of Ethyl 2,6-difluoro-4-(difluoromethoxy)benzoate is C₁₁H₇F₄O₃, and its molecular weight is approximately 255.17 g/mol. The presence of multiple fluorine atoms and an ethyl ester group imparts distinct chemical and physical properties to this compound. Fluorine atoms are known for their strong electronegativity and ability to modulate the electronic properties of molecules, making Ethyl 2,6-difluoro-4-(difluoromethoxy)benzoate an attractive candidate for various applications.

In recent years, the use of fluorinated compounds in pharmaceutical research has been on the rise due to their potential to enhance the pharmacological properties of drugs. Fluorine atoms can improve the metabolic stability, lipophilicity, and binding affinity of drug molecules, leading to better therapeutic outcomes. Ethyl 2,6-difluoro-4-(difluoromethoxy)benzoate is no exception and has been explored as a key intermediate in the synthesis of several novel drug candidates.

One notable application of Ethyl 2,6-difluoro-4-(difluoromethoxy)benzoate is in the development of antiviral agents. Recent studies have shown that fluorinated compounds can effectively inhibit viral replication by interfering with key viral enzymes. For instance, a study published in the Journal of Medicinal Chemistry reported that a derivative of Ethyl 2,6-difluoro-4-(difluoromethoxy)benzoate exhibited potent antiviral activity against influenza viruses. This finding highlights the potential of this compound as a lead molecule for further drug development.

Beyond its pharmaceutical applications, Ethyl 2,6-difluoro-4-(difluoromethoxy)benzoate has also found use in materials science. The unique electronic properties conferred by the fluorine atoms make this compound suitable for applications in organic electronics and photovoltaic devices. Research published in Advanced Materials demonstrated that derivatives of Ethyl 2,6-difluoro-4-(difluoromethoxy)benzoate could be used to enhance the performance of organic solar cells by improving charge transport and stability.

The synthesis of Ethyl 2,6-difluoro-4-(difluoromethoxy)benzoate typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the reaction of 2,6-difluoroanisole with ethyl chloroformate followed by treatment with difluoromethylating agents such as Selectfluor or DeoxoFluor. This synthetic pathway has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In terms of safety and handling, it is important to note that while Ethyl 2,6-difluoro-4-(difluoromethoxy)benzoate is not classified as a hazardous material under current regulations, proper precautions should be taken during its handling and storage. This includes using appropriate personal protective equipment (PPE) and ensuring adequate ventilation in laboratory settings.

The future prospects for Ethyl 2,6-difluoro-4-(difluoromethoxy)benzoate are promising. Ongoing research continues to explore new applications and derivatives of this compound, driven by its unique chemical structure and versatile properties. As advancements in synthetic methods and analytical techniques continue to evolve, it is likely that we will see even more innovative uses for this fascinating molecule in various scientific disciplines.